molecular formula C10H10N4O B8769023 5-Amino-3-phenyl-1H-pyrazole-1-carboxamide

5-Amino-3-phenyl-1H-pyrazole-1-carboxamide

Cat. No.: B8769023
M. Wt: 202.21 g/mol
InChI Key: UVXPFLZMZWJBQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-3-phenyl-1H-pyrazole-1-carboxamide is a useful research compound. Its molecular formula is C10H10N4O and its molecular weight is 202.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N4O

Molecular Weight

202.21 g/mol

IUPAC Name

5-amino-3-phenylpyrazole-1-carboxamide

InChI

InChI=1S/C10H10N4O/c11-9-6-8(13-14(9)10(12)15)7-4-2-1-3-5-7/h1-6H,11H2,(H2,12,15)

InChI Key

UVXPFLZMZWJBQT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NN(C(=C2)N)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 6.0 g of semicarbazide hydrochloride in 100 ml of ethyl alcohol is added 2.8 g of sodium methoxide at room temperature. The reaction mixture is stirred for 10 minutes and 7.0 g of benzoylacetonitrile added. The reaction mixture is heated at reflux for 1 hour, cooled and concentrated in vacuo to a yellow solid. The yellow solid is suspended in water, filtered and dried. The dried solid is suspended in 100 ml of ethyl alcohol and 10 ml of triethylamine followed by heating at reflux for 1 hour. The reaction mixture is cooled and the volatiles removed in vacuo to a residue which is suspended in water, filtered, washed with water and dried to give 5.0 g of the desired product as a solid, m.p. 255° C.
Quantity
6 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
7 g
Type
reactant
Reaction Step Two

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